Cas no 1251059-46-7 (4-(Ethylsulfanyl)piperidine)

• Product Name: 4-(Ethylsulfanyl)piperidine
• CAS No: 1251059-46-7
• MF: C₇H₁₅NS
• MW: 145.26570057869
• MDL: MFCD16076702
• CID: 5177767
• PubChem ID: 54214819
• Update Time: 2026-03-05

4-(Ethylsulfanyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(ethylsulfanyl)piperidine
• Piperidine, 4-(ethylthio)-
• 4-(Ethylsulfanyl)piperidine

• MDL： MFCD16076702
• Inchi： 1S/C7H15NS/c1-2-9-7-3-5-8-6-4-7/h7-8H,2-6H2,1H3
• InChI Key： SPYIEKJAYLMQDL-UHFFFAOYSA-N
• SMILES： S(CC)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 69.3
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3

Additional information on 4-(Ethylsulfanyl)piperidine

4-(Ethylsulfanyl)piperidine: A Comprehensive Overview

4-(Ethylsulfanyl)piperidine (CAS No. 1251059-46-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its piperidine ring substituted with an ethylsulfanyl group, exhibits unique chemical properties and potential applications across diverse industries. In this article, we delve into the structural features, synthesis methods, biological activities, and emerging applications of 4-(Ethylsulfanyl)piperidine, supported by the latest research findings.

The molecular structure of 4-(Ethylsulfanyl)piperidine consists of a six-membered piperidine ring with a sulfur-containing substituent at the 4-position. The ethylsulfanyl group (-SCH2CH3) introduces sulfur into the molecule, which significantly influences its chemical reactivity and physical properties. This substitution pattern enhances the compound's ability to participate in various chemical reactions, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of novel pharmaceutical agents and advanced materials.

Synthesis and Chemical Properties

The synthesis of 4-(Ethylsulfanyl)piperidine involves several well-established methodologies. One common approach is the nucleophilic substitution reaction, where an ethylthiolate ion acts as a nucleophile attacking a suitable piperidine derivative. This reaction typically occurs under mild conditions, ensuring high yields and purity. Another method involves the coupling of ethanethiol with a piperidine derivative using catalytic agents, which has been optimized in recent research to improve reaction efficiency.

Recent advancements in catalytic systems have enabled the selective synthesis of 4-(Ethylsulfanyl)piperidine with high stereochemical control. These methods are particularly relevant for applications requiring enantiomerically pure compounds, such as in drug discovery. The compound's solubility, melting point, and boiling point have been extensively characterized, providing essential data for its use in various industrial processes.

Biological Activities and Pharmaceutical Applications

4-(Ethylsulfanyl)piperidine has demonstrated promising biological activities in recent studies. Research indicates that this compound exhibits moderate to high potency against several therapeutic targets, including enzymes involved in inflammatory pathways and receptors associated with pain signaling. Its ability to modulate these targets makes it a potential candidate for the development of anti-inflammatory and analgesic agents.

Furthermore, studies have explored the anti-cancer properties of 4-(Ethylsulfanyl)piperidine, revealing its potential to inhibit tumor growth and induce apoptosis in cancer cells. These findings underscore its potential as a lead compound for anticancer drug development. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity.

Materials Science Applications

Beyond its biological applications, 4-(Ethylsulfanyl)piperidine has found utility in materials science. Its sulfur-containing functional group enables it to act as a building block for constructing advanced polymers and hybrid materials. Recent research has demonstrated its ability to form stable coordination complexes with transition metals, which can be used in catalysis or as components of electronic devices.

In addition, 4-(Ethylsulfanyl)piperidine has been employed as a precursor for synthesizing novel surfactants and lubricants. Its amphiphilic nature allows it to stabilize emulsions and reduce friction in mechanical systems. These applications highlight its versatility across multiple disciplines.

Environmental Impact and Safety Considerations

The environmental impact of 4-(Ethylsulfanyl)piperidine has been a topic of recent investigation. Studies suggest that it undergoes biodegradation under aerobic conditions, minimizing its persistence in aquatic environments. However, further research is needed to fully understand its long-term ecological effects.

From a safety perspective, handling 4-(Ethylsulfanyl)piperidine requires adherence to standard laboratory protocols due to its potential irritant properties. Occupational exposure limits have been established based on current toxicological data, ensuring safe working conditions for personnel involved in its production or use.

Future Directions and Conclusion

The future of 4-(Ethylsulfanyl)piperidine lies in exploring new synthetic pathways that enhance scalability and sustainability. Researchers are also focusing on expanding its application portfolio by investigating its potential in green chemistry and renewable energy technologies.

In conclusion, 4-(Ethylsulfanyl)piperidine (CAS No. 1251059-46-7) is a multifaceted compound with significant potential across various industries. Its unique chemical properties, coupled with ongoing advancements in synthesis and application development, position it as a key player in modern chemical research.